Cas no 593-61-3 (bromoethyne)

• Product Name: bromoethyne
• CAS No: 593-61-3
• MF: C₂HBr
• MW: 104.933339834213
• CID: 375665
• PubChem ID: 136381
• Update Time: 2025-06-24

bromoethyne Chemical and Physical Properties

Names and Identifiers

• Ethyne, bromo- (9CI)
• bromoethyne
• 1-bromoacetylene
• 2-bromoethenyl
• Acetylene,bromo
• Bromoacetylene
• Ethyne,bromo
• ethynylbromide
• HC.equiv.CBr
• monobromoacetylene
• EN300-24791470
• InChI=1/C2HBr/c1-2-3/h1
• Bromoacetylene cation
• Acetylene, bromo-
• SCHEMBL252068
• 593-61-3
• DTXSID30208032
• Ethyne, bromo-

• Inchi： 1S/C2HBr/c1-2-3/h1H
• InChI Key： RUEKPBLTWGFBOD-UHFFFAOYSA-N
• SMILES： BrC#C

Computed Properties

• Exact Mass: 103.92600
• Monoisotopic Mass: 103.926163
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 3
• Rotatable Bond Count: 0
• Complexity: 29.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• XLogP3: 1.4

Experimental Properties

• Density: 1.793
• Boiling Point: 4.75°C
• Flash Point: °C
• Refractive Index: 1.4890 (estimate)
• PSA: 0.00000
• LogP: 0.97200

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Haloacetylenes and derivatives

Additional information on bromoethyne

Bromoethyne (CAS No. 593-61-3): An Overview of Its Properties, Applications, and Recent Research

Bromoethyne (CAS No. 593-61-3), also known as 1-bromo-1-propyne or propargyl bromide, is a versatile compound with a wide range of applications in the fields of organic synthesis, materials science, and pharmaceutical research. This article provides a comprehensive overview of bromoethyne, including its chemical properties, synthesis methods, and recent advancements in its use.

Bromoethyne is a colorless liquid with a molecular formula of C₃H₃Br. It has a molecular weight of 97.01 g/mol and a boiling point of 82°C at atmospheric pressure. The compound is highly reactive due to the presence of both the triple bond and the bromine atom, making it an excellent building block for various chemical transformations.

In terms of synthesis, bromoethyne can be prepared through several methods. One common approach involves the reaction of propargyl alcohol with hydrogen bromide (HBr) in the presence of a catalyst such as sulfuric acid (H₂SO₄). Another method involves the bromination of acetylene using bromine (Br₂) in a suitable solvent. These synthetic routes have been well-documented in the literature and are widely used in both academic and industrial settings.

The reactivity of bromoethyne makes it an important intermediate in organic synthesis. It can undergo various reactions such as nucleophilic substitution, addition reactions, and coupling reactions. For instance, the nucleophilic substitution of the bromine atom can be used to introduce different functional groups, leading to the formation of diverse derivatives. This versatility has led to its extensive use in the synthesis of complex organic molecules, including pharmaceuticals and materials with unique properties.

In recent years, there has been significant interest in the use of bromoethyne for the development of new materials and pharmaceuticals. One notable application is in the synthesis of conjugated polymers, which have gained attention for their potential use in electronic devices such as organic light-emitting diodes (OLEDs) and solar cells. The ability to introduce bromine atoms into polymer chains via bromoethyne allows for precise control over the polymer's structure and properties.

In the pharmaceutical industry, bromoethyne has been utilized as a key intermediate in the synthesis of various drugs. For example, it has been used in the preparation of antiviral agents and anticancer drugs. The reactivity of the triple bond and the electrophilic nature of the bromine atom make it an ideal starting material for constructing complex drug molecules with high biological activity.

Recent research has also explored the use of bromoethyne in click chemistry reactions. Click chemistry is a concept that emphasizes modular reactions that are selective, high-yielding, and wide-scoped. The ability to functionalize compounds using click chemistry has opened up new avenues for drug discovery and materials science. For instance, bromoethyne can be used to introduce azide or alkyne functionalities into molecules, which can then undergo click reactions to form stable triazole linkages.

In addition to its synthetic applications, bromoethyne has been studied for its potential biological activities. Some studies have reported that certain derivatives of bromoethyne exhibit antimicrobial properties against various pathogens. This finding has sparked interest in developing new antimicrobial agents based on this compound.

The environmental impact of chemicals is an important consideration in their use and development. While bromoethyne itself is not classified as a hazardous substance under current regulations, its handling should still be conducted with appropriate safety measures to prevent any potential risks. Proper storage conditions and protective equipment should be used when working with this compound.

In conclusion, bromoethyne (CAS No. 593-61-3) is a valuable compound with diverse applications in organic synthesis, materials science, and pharmaceutical research. Its unique chemical properties make it an essential building block for constructing complex molecules with specific functionalities. Ongoing research continues to uncover new uses for this versatile compound, highlighting its importance in modern chemistry.